3-(But-2-yn-1-yl)oxolane-3-carbaldehyde

• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 3-but-2-ynyloxolane-3-carbaldehyde
• InChI: InChI=1S/C9H12O2/c1-2-3-4-9(7-10)5-6-11-8-9/h7H,4-6,8H2,1H3
• InChI Key: CBGBZHVBCOQKPJ-UHFFFAOYSA-N
• Canonical SMILES: CC#CCC1(CCOC1)C=O

Description

3-(But-2-yn-1-yl)oxolane-3-carbaldehyde is a cyclic ether-aldehyde derivative featuring a tetrahydrofuran (oxolane) ring substituted at the 3-position with both a propargyl (but-2-yn-1-yl) group and a carbaldehyde moiety. Its molecular formula is C₉H₁₂O₂, with a molecular weight of 152.2 g/mol. The compound’s structure combines the rigidity of the oxolane ring with the reactivity of the aldehyde and alkyne groups, making it a versatile intermediate in organic synthesis, particularly for click chemistry and bioconjugation applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde typically involves the reaction of but-2-yn-1-ol with an appropriate oxolane derivative under controlled conditions. One common method involves the use of a base-catalyzed reaction where but-2-yn-1-ol is reacted with oxolane-3-carbaldehyde in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

On an industrial scale, the production of 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde may involve continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process. Additionally, purification steps such as distillation or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(But-2-yn-1-yl)oxolane-3-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The but-2-yn-1-yl group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of 3-(But-2-yn-1-yl)oxolane-3-carboxylic acid.

Reduction: Formation of 3-(But-2-yn-1-yl)oxolane-3-methanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(But-2-yn-1-yl)oxolane-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, leading to modifications that can alter their function. The but-2-yn-1-yl group may also participate in reactions that affect cellular pathways and processes.

Comparison with Similar Compounds

Structural and Electronic Effects

Substituent Influence on Reactivity: Propargyl Group (But-2-yn-1-yl): The alkyne moiety in 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde enables participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This reactivity is absent in analogs lacking alkyne substituents . However, steric hindrance from the aromatic ring may limit accessibility . Benzyloxyethyl Group: The ether-linked benzyl group in C₇H₇NO₂ introduces lipophilicity, improving solubility in non-polar solvents. However, its bulkiness may reduce reaction rates in sterically demanding environments .

Steric Considerations :

• The dual substitution at the oxolane 3-position in 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde creates moderate steric hindrance, balancing reactivity and stability. In contrast, the planar fluorophenyl group in C₁₁H₁₁FO₂ minimizes steric effects but may lead to π-π stacking interactions in solid-state applications .

Biological Activity

3-(But-2-yn-1-yl)oxolane-3-carbaldehyde is a compound that has garnered attention for its potential biological activities. This article explores its biological mechanisms, interactions, and relevant research findings, including case studies and data tables that summarize its effects across various biological systems.

Chemical Structure and Properties

The chemical structure of 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde features an oxolane ring with a butynyl substituent and an aldehyde functional group. This configuration suggests potential reactivity with biological macromolecules, particularly through the aldehyde group, which can form covalent bonds with nucleophilic sites on proteins.

The biological activity of 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde is hypothesized to involve several mechanisms:

• Covalent Bond Formation : The aldehyde group can interact with amino acid side chains in proteins, leading to conformational changes that may alter protein function.
• Non-Covalent Interactions : The oxolane ring may participate in hydrophobic or ionic interactions with biomolecules, enhancing the compound's overall biological activity.

Biological Activity

Research has indicated various biological activities associated with 3-(But-2-yn-1-yl)oxolane-3-carbaldehyde:

Anticancer Activity

In vitro studies have demonstrated that compounds with similar structures exhibit significant cytotoxic effects against cancer cell lines. For instance, derivatives of oxolane compounds have shown IC50 values ranging from 5.05 to 11.94 μg/mL against various cancer cell lines, indicating their potential as anticancer agents .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes involved in metabolic processes. Studies on related compounds suggest that structural modifications can lead to varying degrees of enzyme inhibition, which is crucial for developing therapeutic agents targeting metabolic pathways .

Table 1: Summary of Biological Activities

Activity Type	Assessed Effect	IC50 Values	Reference
Cytotoxicity	Against HeLa cells	5.05 - 11.94 μg/mL
Enzyme Inhibition	Lactate Dehydrogenase	Sub-micromolar
Antimicrobial	Against Staphylococcus aureus	2.17 - 12.79 μg/mL

Case Studies

Case Study 1: Anticancer Efficacy
A study evaluated the cytotoxic effects of a series of oxolane derivatives on human cancer cell lines, including MCF-7 (breast cancer) and Caco2 (colon cancer). The results indicated that certain derivatives exhibited potent cytotoxicity, suggesting that structural features significantly influence their activity.

Case Study 2: Enzyme Interaction
Another investigation focused on the inhibition of Nicotinamide N-methyltransferase (NNMT) by structurally similar compounds. The study found that modifications in the side chains led to variations in inhibitory potency, highlighting the importance of molecular structure in drug design .